Cas no 98509-02-5 (4'-Hydroxy-5',6'-dihydro-β,β-caroten-4-one; (4'S,5'S,6'S)-form)

• Product name: 4'-Hydroxy-5',6'-dihydro-β,β-caroten-4-one; (4'S,5'S,6'S)-form
• CAS No: 98509-02-5
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 6689506

4'-Hydroxy-5',6'-dihydro-β,β-caroten-4-one; (4'S,5'S,6'S)-form Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy-5',6'-dihydro-β,β-caroten-4-one; (4'S,5'S,6'S)-form

• Inchi： 1S/C40H56O2/c1-29(17-13-19-31(3)21-23-35-33(5)37(41)25-27-39(35,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-36-34(6)38(42)26-28-40(36,9)10/h11-24,33,35,37,41H,25-28H2,1-10H3
• InChI Key： CBMMHDFSRYRFMK-UHFFFAOYSA-N
• SMILES： CC1C(C=CC(=CC=CC(=CC=CC=C(C=CC=C(C=CC2C(C)(C)CCC(=O)C=2C)C)C)C)C)C(C)(C)CCC1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• XLogP3: 11.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids